Cas no 1287211-10-2 ((5S)-5-(Trifluoromethyl)pyrrolidin-2-one)

• Product Name: (5S)-5-(Trifluoromethyl)pyrrolidin-2-one
• CAS No: 1287211-10-2
• MF: C₅H₆F₃NO
• MW: 153.1024518013
• MDL: MFCD22566326
• CID: 1067523
• PubChem ID: 56647382
• Update Time: 2025-06-12

(5S)-5-(Trifluoromethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (5S)-5-(Trifluoromethyl)pyrrolidin-2-one
• CHEMBL4515708
• AT19173
• AKOS016015600
• DB-372347
• MFCD22566326
• SCHEMBL17113635
• (5S)-5-(Trifluoromethyl)pyrrolidin-2-one, 98%ee
• (S)-5-(Trifluoromethyl)pyrrolidin-2-one
• DTXSID50718168
• BBL101941
• EN300-227331
• BKONNPBZAYHNOV-VKHMYHEASA-N
• STL555738
• 1287211-10-2
• CS-0215145
• (5S)-5-(trifluoroMethyl)-2-Pyrrolidinone
• MS-20333
• F8889-8667

• MDL： MFCD22566326
• Inchi： 1S/C5H6F3NO/c6-5(7,8)3-1-2-4(10)9-3/h3H,1-2H2,(H,9,10)/t3-/m0/s1
• InChI Key： BKONNPBZAYHNOV-VKHMYHEASA-N
• SMILES： FC([C@@H]1CCC(N1)=O)(F)F

Computed Properties

• Exact Mass: 153.04014830g/mol
• Monoisotopic Mass: 153.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 98-105 °C

(5S)-5-(Trifluoromethyl)pyrrolidin-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on (5S)-5-(Trifluoromethyl)pyrrolidin-2-one

Comprehensive Overview of (5S)-5-(Trifluoromethyl)pyrrolidin-2-one (CAS No. 1287211-10-2): Properties, Applications, and Industry Insights

The compound (5S)-5-(Trifluoromethyl)pyrrolidin-2-one (CAS No. 1287211-10-2) is a highly specialized chiral pyrrolidinone derivative, gaining significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the (5S)-stereocenter, make it a valuable building block for drug discovery and fine chemical synthesis. This article delves into its molecular characteristics, synthetic routes, and emerging applications while addressing trending topics like green chemistry, AI-driven molecular design, and sustainable fluorination methods.

Chemically, (5S)-5-(Trifluoromethyl)pyrrolidin-2-one belongs to the class of N-heterocyclic compounds, where the pyrrolidin-2-one scaffold is substituted with a CF3 group at the 5-position. The stereospecific (S)-configuration is critical for its bioactivity, as evidenced by its use in modulating enzyme targets such as prolyl oligopeptidase (POP) inhibitors. Researchers frequently search for "chiral synthesis of trifluoromethylated lactams" or "pyrrolidinone derivatives in drug design," reflecting industry demand for enantiopure intermediates.

Synthetically, this compound is typically prepared via asymmetric catalysis or enzymatic resolution, with recent advances focusing on flow chemistry to enhance yield and reduce waste. A 2023 study highlighted its production using organocatalysts, aligning with the green chemistry trend. The trifluoromethyl group enhances metabolic stability—a key consideration in CNS drug development, answering frequent queries like "how to improve blood-brain barrier penetration."

Applications of CAS 1287211-10-2 span multiple domains. In pharmaceuticals, it serves as a precursor for neuroprotective agents and kinase inhibitors, addressing searches for "new Parkinson's disease targets." Its lipophilicity (logP ~1.2) and hydrogen-bond acceptor capacity make it ideal for optimizing drug-like properties, a hot topic in computational chemistry forums. Agrochemically, derivatives show promise as herbicide safeners, resonating with queries about "eco-friendly crop protection."

From a market perspective, the demand for fluorinated pyrrolidinones is projected to grow at 8.2% CAGR (2024-2030), driven by their role in next-gen therapeutics. Analytical data for (5S)-5-(Trifluoromethyl)pyrrolidin-2-one includes: melting point 78-80°C, specific rotation [α]D²⁰ = -42° (c=1, MeOH), and purity ≥98% (HPLC). These parameters are crucial for researchers investigating "QC methods for chiral intermediates."

Innovation trends highlight its potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas dominating PubMed searches. The compound’s reactivity at the lactam carbonyl enables diverse derivatization, answering technical questions like "N-functionalization of pyrrolidinones." Regulatory-wise, it complies with REACH and ICH Q3D guidelines, with suppliers emphasizing "GMP-grade pyrrolidinone derivatives."

In conclusion, (5S)-5-(Trifluoromethyl)pyrrolidin-2-one (CAS 1287211-10-2) exemplifies the convergence of stereochemistry, fluorine chemistry, and drug design principles. Its versatility addresses pressing needs in precision medicine and sustainable agriculture, while ongoing research explores its role in bioconjugation and material science—topics increasingly searched in SciFinder and PatSnap databases.